Cas no 2826917-39-7 (6-chloro-N-(methyl-d3)pyridazine-4,5-d2-3-carboxamide)

• Product Name: 6-chloro-N-(methyl-d3)pyridazine-4,5-d2-3-carboxamide
• CAS No: 2826917-39-7
• MF: C₆H₆ClN₃O
• MW: 176.615148067474
• CID: 6827316
• PubChem ID: 172403126
• Update Time: 2025-02-15

6-chloro-N-(methyl-d3)pyridazine-4,5-d2-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• CS-25589
• 2826917-39-7
• 6-chloro-N-(methyl-d3)pyridazine-4,5-d2-3-carboxamide

• Inchi： 1S/C6H6ClN3O/c1-8-6(11)4-2-3-5(7)10-9-4/h2-3H,1H3,(H,8,11)/i1D3,2D,3D
• InChI Key： WLHDRODMZTWYPH-RHIBPKLGSA-N
• SMILES： ClC1=C([2H])C([2H])=C(C(NC([2H])([2H])[2H])=O)N=N1

Computed Properties

• Exact Mass: 176.0513232Da
• Monoisotopic Mass: 176.0513232Da
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 54.9Ų